1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride

• Molecular Formula: C10H15ClFN5
• Molecular Weight: 259.71 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H14FN5.ClH/c1-15-10(2-4-13-15)7-12-9-6-14-16(8-9)5-3-11;/h2,4,6,8,12H,3,5,7H2,1H3;1H
• InChI Key: STHLRNBMPVQMQE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CN(N=C2)CCF.Cl

Description

The compound 1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride is a pyrazole-based amine derivative with a 2-fluoroethyl substituent and a hydrochloride salt. The fluorine atom enhances metabolic stability and lipophilicity, while the pyrazole rings contribute to π-π stacking interactions in biological systems . This article compares this compound with structurally related analogues, focusing on molecular features, synthetic accessibility, and physicochemical properties derived from available evidence.

Preparation Methods

Preparation of 1-(2-Fluoroethyl)pyrazol-4-amine

The fluoroethyl-substituted pyrazole core is synthesized via cyclocondensation of hydrazine derivatives with β-keto esters. For example:

• Hydrazine reaction : 2-fluoroethylhydrazine reacts with ethyl acetoacetate in ethanol under reflux to form 1-(2-fluoroethyl)-3-methylpyrazol-5-ol.
• Nitration and reduction : The hydroxyl group at position 4 is replaced via nitration (HNO₃/H₂SO₄) followed by catalytic hydrogenation (H₂/Pd-C) to yield 1-(2-fluoroethyl)pyrazol-4-amine.

Reaction conditions :

Step	Reagents/Conditions	Yield
Cyclocondensation	Ethanol, reflux, 12 h	65–75%
Nitration	HNO₃ (conc.), H₂SO₄, 0–5°C	80%
Reduction	H₂ (1 atm), 10% Pd-C, MeOH	90%

Synthesis of (2-Methylpyrazol-3-yl)methanol

The second pyrazole unit is prepared by:

• Cyclization : 2-methyl-1H-pyrazole-3-carbaldehyde is reduced using NaBH₄ in methanol to form (2-methylpyrazol-3-yl)methanol.
• Chlorination : The alcohol is converted to (2-methylpyrazol-3-yl)methyl chloride using SOCl₂ in dichloromethane.

Key data :

• Purity : >95% (HPLC)
• Melting point : 89–92°C (chloride derivative)

Coupling via Reductive Amination

The amine and chloride intermediates are coupled through nucleophilic substitution or reductive amination:

Nucleophilic Substitution

• Reaction : 1-(2-fluoroethyl)pyrazol-4-amine reacts with (2-methylpyrazol-3-yl)methyl chloride in DMF with K₂CO₃ as a base.
  $$
  \text{Amine} + \text{R-Cl} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{Target compound (free base)}
  $$
• Conditions : 60°C, 8–12 h, yielding 70–80% product.

Alternative: Reductive Amination

For higher selectivity, the aldehyde derivative of (2-methylpyrazol-3-yl)methanol is used:

• Oxidation : (2-Methylpyrazol-3-yl)methanol is oxidized to (2-methylpyrazol-3-yl)methanal using MnO₂ in CH₂Cl₂.
• Coupling : The aldehyde reacts with 1-(2-fluoroethyl)pyrazol-4-amine in MeOH with NaBH₃CN.
  $$
  \text{Amine} + \text{R-CHO} \xrightarrow{\text{NaBH}_3\text{CN}} \text{Secondary amine}
  $$
  Yield : 85–90%.

Hydrochloride Salt Formation

The free base is treated with HCl gas in anhydrous ether or HCl/dioxane to form the hydrochloride salt:

• Procedure : Dissolve the free base in dry ether, bubble HCl gas until precipitation completes.
• Recrystallization : Purify from ethanol/ether (1:3) to achieve >99% purity.

Analytical data :

• Melting point : 215–218°C (decomposition).
• Solubility : >50 mg/mL in water.

Industrial-Scale Optimization

For commercial production, continuous-flow reactors and catalytic methods improve efficiency:

• Flow chemistry : Microreactors reduce reaction time for cyclocondensation from 12 h to 2 h.
• Catalytic fluoroethylation : Pd-catalyzed coupling of fluoroethyl iodide with pyrazole precursors increases yield to 92%.

Comparative data :

Method	Yield	Purity
Batch	70%	98%
Continuous-flow	88%	99.5%

Challenges and Solutions

Fluoroethyl Group Instability

• Issue : Degradation under acidic conditions.
• Solution : Use buffered conditions (pH 6–7) during coupling.

Byproduct Formation

• Issue : Over-alkylation during nucleophilic substitution.
• Mitigation : Employ excess amine (1.5 equiv) and low temperature (0–5°C).

Characterization and Quality Control

Critical analytical methods include:

• NMR : ¹H NMR (DMSO-d₆) δ 2.25 (s, 3H, CH₃), 4.15 (t, 2H, CH₂F), 7.35 (s, 1H, pyrazole-H).
• HPLC : Retention time = 6.8 min (C18 column, 0.1% TFA/ACN).

Chemical Reactions Analysis

Types of Reactions

1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluoroethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Molecular Features

The following table summarizes key structural differences and molecular parameters of the target compound and its analogues:

Compound Name (CAS)	Molecular Formula	Molecular Weight	Key Substituents	Reference Evidence
1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride	C₁₁H₁₅ClFN₅*	275.72	- 2-Fluoroethyl group - N-linked (2-methylpyrazol-3-yl)methyl
1-(2-fluoroethyl)-3-methyl-N-propylpyrazol-4-amine;hydrochloride (1856068-11-5)	C₉H₁₇ClFN₃	221.70	- 2-Fluoroethyl group - N-propyl chain - 3-methyl pyrazole
N-[(1-ethylpyrazol-3-yl)methyl]-1-(2-fluoroethyl)-4-methylpyrazol-3-amine;hydrochloride (1856077-73-0)	C₁₂H₁₉ClFN₅	287.76	- 2-Fluoroethyl group - 4-methyl pyrazole - N-linked (1-ethylpyrazol-3-yl)methyl
1-[(2,4-dichlorophenyl)methyl]pyrazol-4-amine;hydrochloride (1158510-51-0)	C₁₀H₁₀Cl₃N₃	278.57	- Dichlorophenylmethyl group - Unsubstituted pyrazole
3-Chloro-N-(2-methoxyethyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine HCl	C₁₀H₁₄Cl₂N₄O	289.15†	- Pyridinyl group - 3-chloro pyrazole - 2-methoxyethyl chain
1-(2-fluoroethyl)-3-methyl-1H-pyrazol-4-amine dihydrochloride	C₆H₁₂Cl₂FN₃	216.09	- Dihydrochloride salt - 3-methyl pyrazole

*Assumed based on structural similarity; †Calculated from formula in .

Key Observations:

• Substituent Diversity : The target compound’s (2-methylpyrazol-3-yl)methyl group distinguishes it from analogues with simpler alkyl chains (e.g., propyl in ) or aromatic substituents (e.g., dichlorophenylmethyl in ). The pyrazole-pyrazole linkage may enhance rigidity and receptor-binding precision compared to alkyl-linked derivatives.
• Halogen Effects : Fluorine in the 2-fluoroethyl group improves metabolic stability across all analogues, while chlorine in the dichlorophenyl derivative increases molecular weight and lipophilicity.
• Salt Forms: The dihydrochloride salt in offers higher solubility than the mono-hydrochloride form but may reduce stability under acidic conditions.

Physicochemical Properties

• Solubility : The hydrochloride salt form enhances water solubility in all compounds. The dihydrochloride likely has superior solubility but may exhibit hygroscopicity.
• Stability : Fluorine in the 2-fluoroethyl group reduces oxidative metabolism, while the pyridinyl group in may introduce susceptibility to enzymatic degradation.

Biological Activity

1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride is a compound of increasing interest in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article delves into its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound has the molecular formula $C_{10}H_{15}ClFN_5$ and a molecular weight of 259.71 g/mol. Its structure features a pyrazole core, a fluoroethyl group, and a methylpyrazolylmethyl substituent, which contribute to its biological reactivity and interactions with biological systems.

Property	Value
Molecular Formula	C10H15ClFN5
Molecular Weight	259.71 g/mol
IUPAC Name	1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride

1. Anticancer Activity

Research indicates that this compound exhibits promising anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including HepG2 (liver cancer) and HeLa (cervical cancer) cells. Specific growth inhibition percentages were recorded at 54.25% for HepG2 and 38.44% for HeLa cells, indicating significant cytotoxicity against these cancer types .

2. Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Pyrazole derivatives are known for their ability to modulate inflammatory pathways, and this compound appears to interact with specific enzymes and receptors involved in inflammation. The mechanism may involve the inhibition of pro-inflammatory cytokines, leading to reduced inflammation in experimental models.

3. Antimicrobial Activity

Preliminary studies suggest that 1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride may possess antimicrobial properties against both Gram-positive and Gram-negative bacteria. While specific Minimum Inhibitory Concentrations (MICs) have yet to be established, similar pyrazole compounds have shown activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens .

The proposed mechanism of action for this compound involves modulation of key biological pathways through interaction with enzymes such as DNA gyrase and topoisomerase IV, which are crucial for bacterial DNA replication . Additionally, docking studies suggest that the compound may target the Epidermal Growth Factor Receptor (EGFR), potentially leading to pro-apoptotic effects in cancer cells .

Case Studies

Case Study 1: Anticancer Efficacy
A study conducted on various pyrazole derivatives found that those with similar structural features to 1-(2-fluoroethyl)-N-[(2-methylpyrazol-3-yl)methyl] exhibited significant cytotoxicity against non-small cell lung cancer cells (NCI-H23) with an IC50 value below 10 µM, highlighting the potential for further development of this compound as an anticancer agent .

Case Study 2: Anti-inflammatory Activity
In another investigation, derivatives similar to this compound showed promising results in reducing inflammation in animal models of arthritis, suggesting that modifications to the pyrazole structure can enhance anti-inflammatory effects while minimizing toxicity to normal tissues.